2-Bromo-1-(4-bromo-2-methoxyphenyl)ethanone
Cat. No. B3255252
Key on ui cas rn:
252561-75-4
M. Wt: 307.97 g/mol
InChI Key: ATIYJRJZXOXVLI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06608095B2
Procedure details
To a stirred solution of 1-(4-bromo-2-methoxyphenyl)-1-ethanone (31.5 g, 138 mmol) in dioxane (32 ml) was added a solution of bromine (21.8 g, 136 mmol) in dioxane (123 ml), and the mixture was stirred for 3 hours. Then the volatile was evaporated in vacuo. The residue was recystallized with hexane-dichloromethane to give title compound (32.1 g, 76% yield).
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:7]=[CH:6][C:5]([C:8](=[O:10])[CH3:9])=[C:4]([O:11][CH3:12])[CH:3]=1.[Br:13]Br>O1CCOCC1>[Br:13][CH2:9][C:8]([C:5]1[CH:6]=[CH:7][C:2]([Br:1])=[CH:3][C:4]=1[O:11][CH3:12])=[O:10]
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Inputs
Step One
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Name
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|
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Quantity
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31.5 g
|
|
Type
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reactant
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|
Smiles
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BrC1=CC(=C(C=C1)C(C)=O)OC
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Name
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|
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Quantity
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21.8 g
|
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Type
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reactant
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|
Smiles
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BrBr
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|
Name
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|
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Quantity
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32 mL
|
|
Type
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solvent
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|
Smiles
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O1CCOCC1
|
|
Name
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|
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Quantity
|
123 mL
|
|
Type
|
solvent
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|
Smiles
|
O1CCOCC1
|
Conditions
Stirring
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Type
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CUSTOM
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|
Details
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the mixture was stirred for 3 hours
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
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Conditions are dynamic
|
1
|
|
Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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Then the volatile was evaporated in vacuo
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Outcomes
Product
Details
Reaction Time |
3 h |
|
Name
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|
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Type
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product
|
|
Smiles
|
BrCC(=O)C1=C(C=C(C=C1)Br)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 32.1 g | |
| YIELD: PERCENTYIELD | 76% | |
| YIELD: CALCULATEDPERCENTYIELD | 76.6% |
Source
|
Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
